(3S,4E,14S,17E,21Z,27Z,43Z)-hexatetraconta-4,17,21,27,43-pentaen-1,12,15,45-tetrayne-3,14-diol
Overview
Description
(3S,4E,14S,17E,21Z,27Z,43Z)-hexatetraconta-4,17,21,27,43-pentaen-1,12,15,45-tetrayne-3,14-diol is a natural product found in Petrosia with data available.
Scientific Research Applications
Synthesis and Properties of Complex Compounds
Synthesis Techniques : Research by Tomita and Nakagawa (1976) details the synthesis of a complex compound, which involves a stepwise reaction sequence and results in the formation of a compound with a strong diamagnetic ring current and high conformational stability (Tomita & Nakagawa, 1976).
Structural Characterization : Matsuo, Fure, and Sekiguchi (2000) investigated the synthesis of a silyl-substituted compound and its reaction with lithium to form dark red crystals. Their research includes an X-ray crystallography study to determine the molecular structure of the compound (Matsuo et al., 2000).
Chemical Properties and Reactions
Chemical Reactions : Menzek and Altundas (2006) explored the bromination of a specific compound and the intramolecular migration of oxygen atoms. This study provides insights into complex chemical reactions and the formation of new compounds (Menzek & Altundas, 2006).
Investigation of Optical Properties : Ueki et al. (2017) conducted research on the optical properties of certain compounds, demonstrating how the presence of electron-withdrawing groups can influence fluorescence (Ueki et al., 2017).
Applications in Natural Sciences
Biological Studies : Research by Schulte, Reisch, and Rheinbay (1965) isolated polyacetylenes from winter wheat, providing an example of how complex chemical compounds can be studied in the context of plant biology (Schulte et al., 1965).
Marine Lipid Hydrocarbons : Holmeide, Skattebol, and Sydnes (2001) synthesized naturally occurring hydrocarbons starting from a specific acid, highlighting the application of complex organic synthesis in understanding marine biology (Holmeide et al., 2001).
properties
Molecular Formula |
C46H68O2 |
|---|---|
Molecular Weight |
653 g/mol |
IUPAC Name |
(3S,4E,14S,17E,21Z,27Z,43Z)-hexatetraconta-4,17,21,27,43-pentaen-1,12,15,45-tetrayne-3,14-diol |
InChI |
InChI=1S/C46H68O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-34-37-40-43-46(48)44-41-38-35-32-31-33-36-39-42-45(47)4-2/h1-2,5-6,21-22,27-28,34,37,39,42,45-48H,7-20,23-26,29-33,35-36,38H2/b6-5-,22-21-,28-27-,37-34+,42-39+/t45-,46-/m1/s1 |
InChI Key |
SIVHBQCTWBWNEN-KLUYAJRNSA-N |
Isomeric SMILES |
C#C/C=C\CCCCCCCCCCCCCC/C=C\CCCC/C=C\CC/C=C/C#C[C@H](C#CCCCCCC/C=C/[C@@H](C#C)O)O |
Canonical SMILES |
C#CC=CCCCCCCCCCCCCCCC=CCCCCC=CCCC=CC#CC(C#CCCCCCCC=CC(C#C)O)O |
synonyms |
petrotetrayndiol A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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